Cas no 888434-84-2 (N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 888434-84-2
• MF: C₂₃H₁₅ClN₂O₅
• MW: 434.8286049366
• CID: 6453423
• Update Time: 2025-07-15

N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-[2-[[(3-chlorophenyl)amino]carbonyl]-3-benzofuranyl]-

• Inchi： 1S/C23H15ClN2O5/c24-14-4-3-5-15(11-14)25-23(28)21-20(16-6-1-2-7-17(16)31-21)26-22(27)13-8-9-18-19(10-13)30-12-29-18/h1-11H,12H2,(H,25,28)(H,26,27)
• InChI Key： CDESWQFIGPAWDI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3C4=CC=CC=C4OC=3C(NC3=CC=CC(Cl)=C3)=O)=O)C=C2OC1

Experimental Properties

• Density: 1.513±0.06 g/cm3(Predicted)
• Boiling Point: 498.1±45.0 °C(Predicted)
• pka: 11.47±0.70(Predicted)

Additional information on N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide

N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 888434-84-2): A Comprehensive Overview

N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 888434-84-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of benzofuran and benzodioxole, two important scaffolds in the design of bioactive molecules.

The molecular structure of N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide consists of a benzofuran core linked to a benzodioxole moiety through a carbamoyl group. The presence of the chlorophenyl substituent adds further complexity and influences the compound's biological activity. This intricate architecture has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications.

Recent research has highlighted the potential of N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those related to cell cycle regulation and DNA damage response.

The pharmacokinetic profile of N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide has also been studied in detail. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to enhance its solubility and reduce potential side effects.

Another area of interest is the potential use of N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide in neurodegenerative diseases. Preliminary studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings open up new avenues for exploring its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide has been optimized through various synthetic routes to improve yield and purity. One common approach involves the coupling of 1-benzofuran with 2H-1,3-benzodioxole using carbonyldiimidazole (CDI) as a coupling reagent. This method has been shown to be efficient and scalable, making it suitable for large-scale production.

In conclusion, N-{2-(3-chlorophenyl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 888434-84-2) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and diverse biological activities make it an attractive target for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in various medical fields.